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Compound of Interest

Compound Name: Shp2/hdac-IN-1

Cat. No.: B15140076 Get Quote

Technical Support Center: Shp2/hdac-IN-1
This technical support center provides best practices for the storage and handling of

Shp2/hdac-IN-1, a dual allosteric inhibitor of SHP2 and HDAC1. The information is intended

for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Shp2/hdac-IN-1?

A1: Shp2/hdac-IN-1 is a dual-target inhibitor that acts on both Src homology-2 domain-

containing phosphatase 2 (SHP2) and histone deacetylase 1 (HDAC1). It has shown potential

in cancer immunotherapy research by activating T cells, enhancing antigen presentation, and

promoting the secretion of cytokines, which collectively contribute to an anti-tumor immune

response.[1][2]

Q2: What are the primary targets of Shp2/hdac-IN-1?

A2: The primary targets are SHP2 and HDAC1. The reported IC50 values are 20.4 nM for

SHP2 and 25.3 nM for HDAC1.

Q3: What are the common research applications for this inhibitor?

A3: Shp2/hdac-IN-1 is primarily used in cancer research, particularly in studies focused on

immunotherapy. It has been observed to inhibit the proliferation of various cancer cell lines and
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suppress tumor growth in animal models.

Q4: What personal protective equipment (PPE) should be worn when handling Shp2/hdac-IN-
1?

A4: Standard laboratory PPE should be worn, including safety glasses with side shields,

chemical-resistant gloves, and a lab coat. Handling should be performed in a well-ventilated

area.

Q5: What should I do in case of accidental contact or exposure?

A5:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: If swallowed, rinse your mouth with water and seek immediate medical attention.

Do not induce vomiting.
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Issue Possible Cause Recommended Solution

Compound will not dissolve in

DMSO.
The concentration is too high.

Gently warm the solution and

vortex or sonicate to aid

dissolution. If the compound

still does not dissolve, it may

be necessary to use a lower

concentration.

Precipitation observed in stock

solution after storage.

The solution may have

become supersaturated or the

storage temperature

fluctuated.

Warm the solution to 37°C and

vortex or sonicate to redissolve

the compound before use.

Ensure consistent storage at

the recommended

temperature.

Inconsistent experimental

results.

The stock solution may have

degraded due to improper

storage or multiple freeze-thaw

cycles.

Prepare fresh stock solutions

more frequently. Aliquot the

stock solution into single-use

vials to minimize freeze-thaw

cycles.

Cell toxicity observed at

expected effective

concentrations.

The final concentration of

DMSO in the cell culture

medium may be too high.

Ensure the final concentration

of DMSO in your experimental

setup is below the tolerance

level for your specific cell line

(typically less than 0.5%).

Prepare intermediate dilutions

of your stock solution in culture

medium to minimize the

volume of DMSO added to

your cells.

Quantitative Data Summary
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Parameter Value Notes

Molecular Weight 660.59 g/mol

Molecular Formula C34H35Cl2N7O3

Form Solid

IC50 (SHP2) 20.4 nM

IC50 (HDAC1) 25.3 nM

Storage of Solid
Store at -20°C for short-term

and -80°C for long-term.
Protect from moisture.

Storage of Stock Solution

Store at -20°C for up to 1

month or -80°C for up to 6

months.[3]

Based on data for a similar

compound. Aliquot to avoid

repeated freeze-thaw cycles.

Experimental Protocols
Reconstitution of Shp2/hdac-IN-1

Preparation: Before opening the vial, centrifuge it briefly to ensure that the solid material is at

the bottom.

Solvent Selection: It is recommended to use dimethyl sulfoxide (DMSO) to prepare the stock

solution.

Reconstitution:

To prepare a 10 mM stock solution, add 151.4 µL of DMSO to 1 mg of Shp2/hdac-IN-1.

Vortex or sonicate the vial to ensure the compound is fully dissolved. Gentle warming can

be applied if necessary.

Storage: Aliquot the stock solution into single-use vials and store at -80°C for long-term

storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[3] Avoid repeated

freeze-thaw cycles.
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Cell-Based Assay Protocol

Cell Seeding: Plate your cells in a suitable multi-well plate at the desired density and allow

them to adhere overnight.

Compound Dilution:

Thaw a single-use aliquot of the Shp2/hdac-IN-1 stock solution.

Prepare serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations.

Note: Ensure the final DMSO concentration in the culture wells is non-toxic to your cells

(typically ≤ 0.5%).

Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of Shp2/hdac-IN-1. Include a vehicle control (medium

with the same final concentration of DMSO).

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72

hours).

Analysis: Perform your desired downstream analysis, such as a cell viability assay (e.g.,

MTT or CellTiter-Glo), western blotting for target engagement, or flow cytometry for cell cycle

analysis.
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Experimental Workflow for Shp2/hdac-IN-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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